Cas no 51390-69-3 (Pregn-4-ene-21-carboxylicacid, 11,17-dihydroxy-3-oxo-, g-lactone, (11b,17a)- (9CI))

• Product Name: Pregn-4-ene-21-carboxylicacid, 11,17-dihydroxy-3-oxo-, g-lactone, (11b,17a)- (9CI)
• CAS No: 51390-69-3
• MF: C₂₂H₃₀O₄
• MW: 358.471207141876
• CID: 370957
• PubChem ID: 21133122
• Update Time: 2025-04-19

Pregn-4-ene-21-carboxylicacid, 11,17-dihydroxy-3-oxo-, g-lactone, (11b,17a)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Pregn-4-ene-21-carboxylicacid, 11,17-dihydroxy-3-oxo-, g-lactone, (11b,17a)- (9CI)
• (8S,9S,10R,11S,13S,14S,17R)-11-hydroxy-10,13-dimethylspiro[2,6,7,8,9,11,12,14,15,16-decahydro-1H-cyclopenta[a]phenanthrene-17,5'-oxolane]-2',3-dione
• 3'-(3-oxo-11 beta,17-dihydroxy-4-androstene-17 alpha- yl)propionic acid lactone
• 51390-69-3

• Inchi： 1S/C22H30O4/c1-20-8-5-14(23)11-13(20)3-4-15-16-6-9-22(10-7-18(25)26-22)21(16,2)12-17(24)19(15)20/h11,15-17,19,24H,3-10,12H2,1-2H3
• InChI Key： VKQZKUPABHSTTG-UHFFFAOYSA-N
• SMILES： O1C(CCC21CCC1C3CCC4=CC(CCC4(C)C3C(CC12C)O)=O)=O

Computed Properties

• Exact Mass: 358.2145
• Monoisotopic Mass: 358.21440943g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 0
• Complexity: 711
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.6Ų
• Surface Charge: 0
• Tautomer Count: 10
• XLogP3: nothing

Experimental Properties

• Color/Form: Solid powder
• PSA: 63.6

Pregn-4-ene-21-carboxylicacid, 11,17-dihydroxy-3-oxo-, g-lactone, (11b,17a)- (9CI) Security Information

• Signal Word：Warning
• Storage Condition：Dry, dark and store at 0-4℃ for short term (days to weeks) or -20℃ for long term (Store correctly 2-3years).